Cas no 61248-67-7 (Phenol, 2,4,6-trimethyl-3-(1-methylpropyl)-)

• Product Name: Phenol, 2,4,6-trimethyl-3-(1-methylpropyl)-
• CAS No: 61248-67-7
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 487178
• PubChem ID: 12351083
• Update Time: 2025-04-19

Phenol, 2,4,6-trimethyl-3-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4,6-trimethyl-3-(1-methylpropyl)-
• 3-butan-2-yl-2,4,6-trimethylphenol
• 3-(Butan-2-yl)-2,4,6-trimethylphenol
• 61248-67-7
• DTXSID80493299

• Inchi： 1S/C13H20O/c1-6-8(2)12-9(3)7-10(4)13(14)11(12)5/h7-8,14H,6H2,1-5H3
• InChI Key： KJFKPLBXNFTGMY-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C(C)C(=C1C)C(C)CC

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids